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Compound of Interest

Compound Name: 3-Amino-4-nitrobenzonitrile

Cat. No.: B113395 Get Quote

A Technical Guide to the Safe Handling of 3-
Amino-4-nitrobenzonitrile
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data, handling precautions,

and emergency procedures for 3-Amino-4-nitrobenzonitrile. The information is compiled from

multiple safety data sheets to ensure a thorough guide for laboratory and drug development

personnel.

Chemical Identification and Properties
3-Amino-4-nitrobenzonitrile is a solid, typically appearing as a pale yellow to light brown

crystalline powder.[1] It is utilized in laboratory research and chemical synthesis.[1] Due to

inconsistencies across supplier documentation, users should verify the CAS number

associated with their specific reagent. The most frequently cited CAS numbers are 3167-52-2

and 99512-10-4.[1][2][3][4]

Table 1: Physical and Chemical Properties of 3-Amino-4-nitrobenzonitrile
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Property Value Source(s)

Molecular Formula C₇H₅N₃O₂ [1][2][3][4][5]

Molecular Weight ~163.13 g/mol [3][4][5]

Appearance
Pale yellow to light brown

crystalline powder
[1]

Melting Point 177-180°C [1]

Boiling Point Decomposes before boiling [1]

Density ~1.45-1.50 g/cm³ [1]

Solubility

Slightly soluble in water;

Soluble in ethanol, DMSO,

DMF

[1][5]

Odor Odorless to faint aromatic [1]

Hazard Identification and GHS Classification
This compound is classified as hazardous under the Globally Harmonized System (GHS). The

primary hazards are related to acute toxicity and irritation.[1]

Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin

Skin Irritation Category 2 H315: Causes skin irritation

Serious Eye Irritation Category 2A
H319: Causes serious eye

irritation

Signal Word Warning

Hazard Pictograms ! (Exclamation Mark)
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Source:[1]

While specific chronic toxicity data is not available, prolonged exposure to aromatic nitro

compounds may pose risks to the liver, kidneys, and blood.[1]

Protocols for Safe Handling and Storage
Adherence to strict laboratory protocols is essential to minimize risk when working with 3-
Amino-4-nitrobenzonitrile.

All handling of this chemical should occur within a certified chemical fume hood with local

exhaust ventilation to minimize inhalation of dust.[1][2] Emergency eyewash stations and safety

showers must be readily accessible.[1]

Table 3: Required Personal Protective Equipment (PPE)

Protection Type Specification Rationale

Hand Protection
Nitrile or other chemical-

resistant gloves

Prevents skin contact and

absorption (Harmful in contact

with skin)

Eye Protection Safety goggles or a face shield
Prevents eye contact (Causes

serious eye irritation)

Body Protection Laboratory coat
Protects skin and personal

clothing from contamination

Respiratory
Dust respirator (if dust is

generated)

Prevents inhalation of airborne

particles

Source:[1]

Preparation: Before handling, ensure all required engineering controls are functional and all

PPE is correctly worn.

Dispensing: Avoid creating dust when weighing or transferring the solid material.[1]
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Procedure: Conduct all work within the fume hood. Avoid contact with skin, eyes, and

clothing.[1]

Hygiene: Do not eat, drink, or smoke in the handling area.[1] Wash hands thoroughly with

soap and water immediately after handling is complete.[1][2]

Decontamination: Clean work surfaces after use. Remove any contaminated clothing and

wash it before reuse.[1]

Container: Store in a tightly closed, properly labeled container.[1][5]

Location: Keep the container in a cool, dry, and well-ventilated area.[1][5]

Environment: Protect from direct sunlight and sources of ignition.[1]

Segregation: Store away from incompatible materials.[1][5]

The compound is stable under recommended storage conditions.[1] However, it should be kept

away from certain materials to prevent hazardous reactions.
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Incompatible Materials & Conditions

Strong Oxidizing Agents

Strong Acids

Strong Bases

Excessive Heat

3-Amino-4-nitrobenzonitrile

 Avoid Contact

 Avoid Contact

 Avoid Contact

 Avoid Exposure

Click to download full resolution via product page

Caption: Chemical incompatibilities and conditions to avoid for 3-Amino-4-nitrobenzonitrile.

Emergency and First Aid Procedures
Immediate and appropriate action is critical in the event of an exposure or spill.

The following diagram outlines the workflow for responding to different types of personnel

exposure.
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Exposure Route

Immediate Action

Follow-Up

Exposure Event Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air.
Seek medical attention if breathing is difficult.

Remove contaminated clothing.
Rinse skin with water for at least 15 min.

Rinse with water for at least 15 min,
 lifting eyelids. Remove contact lenses.

Rinse mouth with water.
DO NOT induce vomiting.

Seek Medical Attention or Advice

if irritation persists

Click to download full resolution via product page

Caption: Workflow for first aid response to exposure incidents.

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical powder,

or carbon dioxide.[1][2]

Unsuitable Media: Do not use a high-volume water jet, as it may spread the material.[1]

Specific Hazards: Combustion can produce highly toxic gases, including nitrogen oxides,

carbon monoxide, and cyanide compounds.[1]

Protective Equipment: Firefighters must wear a self-contained breathing apparatus (SCBA)

and full chemical-resistant protective clothing.[1]

The following workflow should be initiated in the event of a spill.
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Spill Detected

Restrict access to the area.
Ensure adequate ventilation.

Wear full PPE:
Gloves, Goggles, Lab Coat, Respirator.

Gently sweep spilled material
into an appropriate container.

AVOID raising dust.

Label the container for hazardous waste.

Clean the spill area thoroughly.

Dispose of waste according to
institutional and local regulations.

Click to download full resolution via product page

Caption: Logical workflow for responding to an accidental solid spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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